Cas no 898053-51-5 (5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole)

5-Methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a methylphenylmethyl group at the N1 position. This compound is of interest in synthetic organic chemistry due to its structural features, which include a nitro group at the 3-position and a sterically influenced aromatic substitution pattern. The presence of the nitro group enhances reactivity in further functionalization, making it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications. Its stability under standard conditions and well-defined reactivity profile facilitate controlled synthetic modifications. The compound’s molecular architecture may also lend itself to studies in heterocyclic chemistry and ligand design.

5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole structure

898053-51-5 structure

Product Name:5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole

CAS No:898053-51-5

MF:C₁₂H₁₃N₃O₂

MW:231.250522375107

MDL:MFCD04970019

CID:3059452

PubChem ID:7017736

Update Time:2025-10-19

5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1-(2-methyl-benzyl)-3-nitro-1H-pyrazole
- 5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
- BBL039376
- 5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
- 5-methyl-1-[(2-methylphenyl)methyl]-3-nitropyrazole
- AKOS015922050
- EN300-229752
- AKOS000310719
- 5-methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole
- 898053-51-5
- CS-0281930
- STK313395
- MDL： MFCD04970019
- Inchi： 1S/C12H13N3O2/c1-9-5-3-4-6-11(9)8-14-10(2)7-12(13-14)15(16)17/h3-7H,8H2,1-2H3
- InChI Key： HHNLXDQLUQGGJY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)N(CC2C=CC=CC=2C)N=1)=O

Computed Properties

Exact Mass: 231.100776666Da
Monoisotopic Mass: 231.100776666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 63.6Å²

5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>

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abcr	AB551234-100 mg	5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .	898053-51-5		100MG	€220.50	2022-03-01
abcr	AB551234-250 mg	5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .	898053-51-5		250MG	€257.30	2022-03-01
abcr	AB551234-1 g	5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .	898053-51-5		1g	€442.40	2022-03-01
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